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Compound of Interest

Compound Name: 2-Chloro-3-iodophenol

Cat. No.: B1312723 Get Quote

An In-Depth Technical Guide to 2-Chloro-3-iodophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Chloro-3-iodophenol, with a focus on its molecular weight. It includes a

summary of its key characteristics, a representative synthesis protocol, and a logical diagram

illustrating the basis of its molecular weight calculation. This document is intended to serve as a

valuable resource for professionals in the fields of chemical research and drug development.

Quantitative Data Summary
The key quantitative properties of 2-Chloro-3-iodophenol are summarized in the table below

for easy reference and comparison.

Property Value References

Molecular Weight 254.45 g/mol [1][2][3][4]

Molecular Formula C₆H₄ClIO [1][2][3][4]

CAS Number 666727-31-7 [1][2][3]

Purity Typically ≥95% [1]
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Representative Experimental Protocol: Synthesis of
a Halogenated Phenol
While a specific, detailed experimental protocol for the synthesis of 2-Chloro-3-iodophenol is
not readily available in the searched literature, the following protocol for the synthesis of the

structurally similar compound, 3-chloro-2-iodophenol, provides a representative example of the

chemical methodology that could be adapted for its preparation.

Synthesis of 3-Chloro-2-iodophenol

This procedure involves the hydrolysis of a carbamate precursor.

Materials:

3-chloro-2-iodophenyl N,N-diethylcarbamate

Sodium hydroxide (NaOH)

Ethanol

Water

Petroleum ether

Ethyl acetate

2N Hydrochloric acid (HCl)

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Sodium hydroxide (32.0 g, 800 mmol) is gradually added to a solution of 3-chloro-2-

iodophenyl N,N-diethylcarbamate (57.0 g, 161 mmol) in 400 mL of ethanol at 25 °C.

The reaction mixture is heated to reflux and maintained at this temperature for 2 hours.
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After the reaction is complete, the ethanol solvent is removed by distillation under reduced

pressure.

The remaining residue is dissolved in 400 mL of water and then extracted with petroleum

ether.

The aqueous phase is neutralized with a 2N hydrochloric acid solution and subsequently

extracted with ethyl acetate.

All the organic phases are combined, washed with a saturated brine solution, and dried over

anhydrous sodium sulfate.

Finally, the organic solvent is removed by distillation under reduced pressure to yield the 3-

chloro-2-iodophenol product.

Visualization of Molecular Weight Determination
The molecular weight of a compound is a fundamental property derived from the atomic

weights of its constituent elements. The following diagram illustrates the logical relationship for

calculating the molecular weight of 2-Chloro-3-iodophenol.
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Atomic Weights (g/mol) Molecular Formula: C₆H₄ClIO

Carbon (C)
12.01

6 x C
72.06

Hydrogen (H)
1.01

4 x H
4.04

Chlorine (Cl)
35.45

1 x Cl
35.45

Iodine (I)
126.90

1 x I
126.90

Oxygen (O)
16.00

1 x O
16.00

Molecular Weight
254.45 g/mol

Click to download full resolution via product page

Caption: Calculation of 2-Chloro-3-iodophenol's molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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